methylenedi-1,2-naphthalenediyl bis(4-bromo-3-nitrobenzoate)

• IUPAC Name: [1-[[2-(4-bromo-3-nitrobenzoyl)oxynaphthalen-1-yl]methyl]naphthalen-2-yl] 4-bromo-3-nitrobenzoate
• InChI: InChI=1S/C35H20Br2N2O8/c36-28-13-9-22(17-30(28)38(42)43)34(40)46-32-15-11-20-5-1-3-7-24(20)26(32)19-27-25-8-4-2-6-21(25)12-16-33(27)47-35(41)23-10-14-29(37)31(18-23)39(44)45/h1-18H,19H2
• InChI Key: AEXAWAHATDZJJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2CC3=C(C=CC4=CC=CC=C43)OC(=O)C5=CC(=C(C=C5)Br)[N+](=O)[O-])OC(=O)C6=CC(=C(C=C6)Br)[N+](=O)[O-]
• Molecular Formula: C35H20Br2N2O8
• Molecular Weight: 756.3 g/mol

Description

“Methylenedi-1,2-naphthalenediyl bis(4-bromo-3-nitrobenzoate)” suggests a compound that has a naphthalene core (a polycyclic aromatic hydrocarbon made up of two fused benzene rings) with methylene bridges connecting to two benzoate groups. Each benzoate group is substituted with a bromo and a nitro group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple aromatic rings and substituents. The naphthalene core would contribute significant π-conjugation and the bromo, nitro, and benzoate groups would likely have a significant impact on the electronic properties of the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The bromo groups could potentially undergo nucleophilic substitution reactions. The nitro groups could be reduced to amines. The benzoate groups could undergo reactions typical of esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its aromatic nature and the presence of the bromo, nitro, and benzoate groups. It would likely be a solid at room temperature.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The presence of the nitro group could potentially make the compound explosive under certain conditions.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the presence of multiple functional groups, it could be interesting to explore the reactivity of this compound and its potential use in organic synthesis.